Cas no 2416399-55-6 ((2E)-3-(1,3-oxazol-4-yl)prop-2-enoic acid)

• Product Name: (2E)-3-(1,3-oxazol-4-yl)prop-2-enoic acid
• CAS No: 2416399-55-6
• MF: C₆H₅NO₃
• MW: 139.108801603317
• CID: 5415797
• PubChem ID: 83764652
• Update Time: 2025-11-02

(2E)-3-(1,3-oxazol-4-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2416399-55-6
• 28418-38-4
• (E)-3-(1,3-oxazol-4-yl)prop-2-enoic acid
• SCHEMBL17184812
• (2E)-3-(1,3-oxazol-4-yl)prop-2-enoic acid
• Z2633786305
• (2E)-3-(1,3-oxazol-4-yl)prop-2-enoicacid,E
• AKOS034139619
• EN300-1589262
• (2E)-3-(1,3-oxazol-4-yl)prop-2-enoic acid, E
• (2E)-3-(4-Oxazolyl)-2-propenoic acid

• Inchi： 1S/C6H5NO3/c8-6(9)2-1-5-3-10-4-7-5/h1-4H,(H,8,9)/b2-1+
• InChI Key： QNLZFVHPBRIIKI-OWOJBTEDSA-N
• SMILES： C(O)(=O)/C=C/C1=COC=N1

Computed Properties

• Exact Mass: 139.026943022g/mol
• Monoisotopic Mass: 139.026943022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.376±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 305.0±17.0 °C(Predicted)
• pka: 3.36±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles

Additional information on (2E)-3-(1,3-oxazol-4-yl)prop-2-enoic acid

Exploring the Versatile Applications of (2E)-3-(1,3-oxazol-4-yl)prop-2-enoic acid (CAS No. 2416399-55-6) in Modern Chemistry

The compound (2E)-3-(1,3-oxazol-4-yl)prop-2-enoic acid (CAS No. 2416399-55-6) has emerged as a significant molecule in the field of organic and medicinal chemistry. This α,β-unsaturated carboxylic acid derivative, featuring a 1,3-oxazole moiety, is gaining attention for its unique structural properties and potential applications. Researchers are increasingly interested in this compound due to its role as a building block for more complex molecules, particularly in pharmaceutical and agrochemical research.

One of the most compelling aspects of (2E)-3-(1,3-oxazol-4-yl)prop-2-enoic acid is its conjugated system, which contributes to its reactivity and potential biological activity. The presence of both the oxazole ring and the acrylic acid functionality makes this compound particularly interesting for drug discovery efforts. In recent years, there has been growing interest in heterocyclic compounds like this one, as they often exhibit improved pharmacokinetic properties compared to their purely aliphatic counterparts.

The synthesis of 2416399-55-6 typically involves condensation reactions starting from appropriate oxazole precursors. Recent advances in green chemistry have led to more efficient synthetic routes for such compounds, reducing waste and improving yields. This aligns well with current trends in sustainable chemistry, where researchers are actively seeking environmentally friendly methods for producing valuable chemical intermediates.

In pharmaceutical applications, (2E)-3-(1,3-oxazol-4-yl)prop-2-enoic acid serves as a valuable scaffold for the development of new therapeutic agents. The oxazole moiety is known to participate in various biological interactions, while the acrylic acid portion can be readily modified to create derivatives with tailored properties. This dual functionality makes the compound particularly attractive for structure-activity relationship studies in drug development programs.

Beyond pharmaceuticals, CAS 2416399-55-6 finds applications in materials science. The conjugated system of this compound makes it potentially useful in the development of organic electronic materials, such as those used in OLEDs or organic photovoltaics. Researchers are exploring how such heterocyclic acrylic acid derivatives might contribute to the next generation of flexible electronic devices, a rapidly growing field that responds to the increasing demand for wearable technology.

The compound's potential in agricultural chemistry is another area of active investigation. Similar structures have shown promise as precursors for crop protection agents, particularly those targeting fungal pathogens. As the agricultural sector faces increasing challenges from pesticide resistance and environmental concerns, molecules like (2E)-3-(1,3-oxazol-4-yl)prop-2-enoic acid offer new avenues for developing more effective and sustainable solutions.

From a commercial perspective, the demand for 2416399-55-6 has been steadily increasing, particularly from research institutions and specialty chemical manufacturers. The compound is typically supplied in high purity grades suitable for research and development purposes. Current market trends show growing interest in such functionalized heterocycles, driven by their versatility in multiple application areas.

Analytical characterization of (2E)-3-(1,3-oxazol-4-yl)prop-2-enoic acid typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods ensure the compound's identity and purity, which are crucial for research applications. Recent advances in analytical instrumentation have made it easier to characterize and quantify such compounds, even at small scales, supporting their use in high-throughput screening programs.

The stability and storage requirements of CAS 2416399-55-6 are important considerations for researchers working with this compound. Like many unsaturated carboxylic acids, it should be stored under appropriate conditions to prevent degradation. Proper handling and storage are essential to maintain the compound's integrity for research purposes, following standard laboratory safety protocols.

Future research directions for (2E)-3-(1,3-oxazol-4-yl)prop-2-enoic acid may explore its potential in emerging fields such as bioconjugation chemistry or as a building block for metal-organic frameworks (MOFs). The compound's ability to participate in various chemical transformations while maintaining its structural integrity makes it a promising candidate for these advanced applications. As synthetic methodologies continue to evolve, we can expect to see even more innovative uses for this versatile molecule.

In conclusion, 2416399-55-6 represents an important chemical entity with diverse potential applications across multiple scientific disciplines. Its unique combination of heterocyclic and acrylic acid functionalities provides researchers with a valuable tool for developing new materials, pharmaceuticals, and agrochemicals. As the scientific community continues to explore the possibilities of such functionalized building blocks, compounds like (2E)-3-(1,3-oxazol-4-yl)prop-2-enoic acid will undoubtedly play an increasingly important role in advancing chemical research and innovation.